1-tert-Butylanthracene-9,10-dione

• CAS RN: 37808-19-8
• Molecular Formula: C18H16O2
• Molecular Weight: 264.3 g/mol
• IUPAC Name: 1-tert-butylanthracene-9,10-dione
• InChI: InChI=1S/C18H16O2/c1-18(2,3)14-10-6-9-13-15(14)17(20)12-8-5-4-7-11(12)16(13)19/h4-10H,1-3H3
• InChI Key: BGJQNPIOBWKQAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC2=C1C(=O)C3=CC=CC=C3C2=O

Description

1-tert-Butylanthracene-9,10-dione is a useful research compound. Its molecular formula is C18H16O2 and its molecular weight is 264.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 400 parts of 10.5% oleum there was added a solution of 100 parts of tertiary butylbenzoylbenzoic acid in 600 parts of commercial trichlorobenzene. The solution was added gradually over a 30 minute period to the well-stirred oleum held at 80° to 90° C. After the addition was complete, the reaction mixture was stirred at 90° C for 4 hours, then poured into 2000 parts of cold water. The aqueous and organic layers were allowed to separate, and the aqueous layer was removed by decantation. After washing the organic layer twice with 800 part portions of water, the residual acidity was neutralized by stirring the organic layer with another 800 parts of water, sufficient 30% aqueous sodium hydroxide solution being added to achieve a pH above 7.0. A final 800 part water wash was applied, and the product was fractionally distilled. From 562 parts of crude product there was obtained 480 parts of trichlorobenzene, 80 parts of tertiary butylanthraquinone-containing product and 6 parts of residual high-boiling tar. The product was 98.4 % tertiary butylanthraquinone. The yield was 86% of theory.

Synthesis routes and methods II

Procedure details

968 g of the reaction product of bisphenol A-bis-glycidyl ether and acrylic acid (containing 3.7 gram equivalents of OH) described in Example 1 were dissolved in 850 g of methylene chloride, followed by the addition of 0.6 ml of a concentrated zinc octoate solution and another 0.5 g of p-methoxy phenol. 168 g of hexamethylene diisocyanate (2 gram equivalents of NCO) were then added dropwise while the solution was boiled under reflux. After 24 hours' refluxing, an NCO-content of 0.5% was determined and 128 g of succinic acid anhydride (1.28 gram equivalents of anhydride) were added to the boiling solution. After another 12 hours, a clear solution was obtained to which 25.8 g of tert.-butyl anthraquinone (photoinitiator) were added, and the solution was left to cool.